Cas no 392249-09-1 (2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile)

• Product Name: 2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile
• CAS No: 392249-09-1
• MF: C₁₇H₁₀ClN₃S
• MW: 323.799400806427
• CID: 6150529
• Update Time: 2025-07-01

2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile
• Benzo[b]thiophene-2-acetonitrile, 3-chloro-α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-

• Inchi： 1S/C17H10ClN3S/c18-15-10-5-1-4-8-14(10)22-16(15)11(9-19)17-20-12-6-2-3-7-13(12)21-17/h1-8,20-21H
• InChI Key： BUGCQVVEPUPGMI-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(/C(=C1\NC3=CC=CC=C3N\1)/C#N)S2

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 509.6±50.0 °C(Predicted)
• pka: 0.37±0.20(Predicted)

Additional information on 2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile

Compound CAS No 392249-09-1: 2-(3-Chloro-1-Benzothiophen-2-Yl)-2-(2,3-Dihydro-1H-1,3-Benzodiazol-2-Ylidene)Acetonitrile

The compound with CAS No 392249-09-1, named 2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which incorporates a benzothiophene moiety and a benzodiazole fragment, both of which are known for their unique electronic properties. The presence of a chlorine substituent further enhances the compound's reactivity and potential applications in various chemical processes.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution and condensation reactions. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the molecule's functional groups. This approach has shown promising results in terms of both efficiency and scalability.

The structural features of CAS No 392249-09-1 make it a valuable candidate for applications in optoelectronic devices. The benzothiophene and benzodiazole moieties contribute to the compound's ability to absorb light across a broad spectrum, making it suitable for use in photovoltaic cells and organic light-emitting diodes (OLEDs). Additionally, the molecule's rigid structure facilitates efficient charge transport, which is critical for device performance.

In terms of biological applications, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting healthy cells. The mechanism of action appears to involve interference with cellular signaling pathways and induction of apoptosis. These findings have prompted further research into its pharmacokinetics and toxicity profiles to assess its suitability for clinical trials.

The study of CAS No 392249-09-1 has also led to advancements in computational chemistry. Researchers have employed density functional theory (DFT) calculations to model the electronic structure and reactivity of the molecule. These computations have provided insights into the molecule's frontier molecular orbitals and its potential for participating in various chemical transformations. Such theoretical studies complement experimental work by offering a deeper understanding of the compound's behavior at the molecular level.

In conclusion, CAS No 392249-09-1, or 2-(3-chloro-1-benzothiophen-2-yl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-yli...dene)acetonitrile, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.